Cas no 2229020-21-5 (2-methyl-2-(4-methylpyridin-3-yl)propanal)

• Product Name: 2-methyl-2-(4-methylpyridin-3-yl)propanal
• CAS No: 2229020-21-5
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 6359376
• PubChem ID: 165694733
• Update Time: 2025-10-05

2-methyl-2-(4-methylpyridin-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(4-methylpyridin-3-yl)propanal
• EN300-1822203
• 2229020-21-5

• Inchi： 1S/C10H13NO/c1-8-4-5-11-6-9(8)10(2,3)7-12/h4-7H,1-3H3
• InChI Key： HUFBDPSPJKFOCH-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)C1C=NC=CC=1C

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30Ų

Additional information on 2-methyl-2-(4-methylpyridin-3-yl)propanal

Comprehensive Overview of 2-methyl-2-(4-methylpyridin-3-yl)propanal (CAS No. 2229020-21-5)

2-methyl-2-(4-methylpyridin-3-yl)propanal (CAS No. 2229020-21-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, fragrance development, and synthetic chemistry. This aldehyde derivative, characterized by its unique pyridine and methyl-substituted structure, offers versatile applications due to its reactive aldehyde group and aromatic properties. Researchers and industry professionals are increasingly exploring its potential in drug intermediates, flavor enhancers, and advanced material synthesis.

The compound's molecular structure, featuring a 4-methylpyridin-3-yl group attached to a propanal backbone, contributes to its distinct chemical behavior. Its CAS No. 2229020-21-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Recent studies highlight its role in catalyzing asymmetric reactions, a hot topic in green chemistry, where efficiency and sustainability are paramount. This aligns with the growing demand for eco-friendly synthetic routes in the pharmaceutical and agrochemical sectors.

In the fragrance industry, 2-methyl-2-(4-methylpyridin-3-yl)propanal is valued for its potential to impart woody or floral notes, a trend driven by consumer preferences for natural-inspired scents. Its stability under varying pH conditions makes it a candidate for long-lasting perfumery applications. Additionally, its methylpyridine moiety is of interest in medicinal chemistry, particularly in designing kinase inhibitors—a focus area for oncology and anti-inflammatory drug development.

From a synthetic perspective, the compound's propanal group enables facile derivatization, allowing researchers to create libraries of analogs for structure-activity relationship (SAR) studies. This is especially relevant in high-throughput screening (HTS) campaigns, where rapid modification of core structures is essential. The integration of AI-driven molecular design tools has further accelerated the exploration of such compounds, addressing common search queries like "pyridine-based aldehyde applications" or "CAS No. 2229020-21-5 suppliers."

Regulatory and safety profiles of 2-methyl-2-(4-methylpyridin-3-yl)propanal are rigorously documented, with no significant hazards reported under standard handling conditions. This positions it favorably for industrial-scale production, meeting the demand for scalable and safe intermediates. As the chemical industry shifts toward sustainable practices, this compound's potential for bio-catalytic synthesis is another area of active investigation, resonating with searches for "green chemistry aldehydes" or "pyridine derivatives in pharma."

In summary, 2-methyl-2-(4-methylpyridin-3-yl)propanal (CAS No. 2229020-21-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from fragrances to drug discovery—underscore its relevance in addressing both scientific challenges and market trends. For researchers and manufacturers alike, this compound represents a promising avenue for advancing sustainable and high-value chemical solutions.